Cas no 2361793-19-1 (N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361793-19-1
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 5414824
• PubChem ID: 145908934
• Update Time: 2025-10-29

N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361793-19-1
• N-({[1-(3-chlorophenyl)cyclopropyl]carbamoyl}methyl)-N-ethylprop-2-enamide
• Z2892619508
• EN300-26577795
• N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C16H19ClN2O2/c1-3-15(21)19(4-2)11-14(20)18-16(8-9-16)12-6-5-7-13(17)10-12/h3,5-7,10H,1,4,8-9,11H2,2H3,(H,18,20)
• InChI Key： DNMPGJJAGGKFPL-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1(C2=CC=CC(Cl)=C2)CC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.5±50.0 °C(Predicted)
• pka: 14.10±0.20(Predicted)

Additional information on N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide

N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide: A Comprehensive Overview

N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361793-19-1) is a complex organic compound with a unique structure that combines elements of both aromatic and aliphatic chemistry. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, which includes a cyclopropyl group attached to a chlorophenyl ring and an ethyl substituent, makes it a versatile molecule with intriguing chemical properties.

The cyclopropyl group in the molecule is a key feature that contributes to its reactivity and stability. Cyclopropane rings are known for their high ring strain, which can lead to unique chemical behaviors. In this compound, the cyclopropyl group is directly attached to an amino group, creating a structure that is both rigid and potentially bioactive. Recent studies have shown that such strained ring systems can play a critical role in molecular recognition and binding interactions, making them valuable in drug design.

The chlorophenyl ring in the molecule adds another layer of complexity. Chlorine substitution on the phenyl ring can influence the electronic properties of the molecule, potentially enhancing its ability to participate in hydrogen bonding or other non-covalent interactions. This feature is particularly important in pharmaceutical applications, where such interactions are often crucial for drug efficacy.

One of the most interesting aspects of this compound is its amide functionality. Amides are widely used in organic chemistry due to their stability and ability to form hydrogen bonds. In this case, the amide group is part of a larger structure that includes an ethyl substituent and an oxo group. This combination creates a molecule with both hydrophilic and hydrophobic regions, which can be advantageous in designing drugs with optimal pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods for its preparation, often utilizing multi-component reactions or catalytic processes. These methods not only improve yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

In terms of applications, N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide has shown promise in several areas. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a valuable tool for researchers exploring new therapeutic strategies.

Additionally, this compound has been studied for its potential use in agrochemicals. Its ability to interact with plant enzymes or microbial targets suggests that it could be developed into a novel pesticide or herbicide. However, further research is needed to fully understand its environmental impact and safety profile.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have been conducted to assess its degradation pathways under various conditions, including soil and aquatic environments. These studies are essential for ensuring that any future applications do not pose risks to ecosystems or human health.

In conclusion, N-[2-[[1-(3-Chlorophenyl)cyclopropyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361793-19-1) is a multifaceted compound with significant potential across multiple industries. Its unique structure and functional groups make it a valuable subject for further research and development. As scientists continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.